methyl {[4-methyl-5-(2-thienylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[4-methyl-5-(thiophen-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C11H13N3O2S2/c1-14-9(6-8-4-3-5-17-8)12-13-11(14)18-7-10(15)16-2/h3-5H,6-7H2,1-2H3
• InChI Key: VUMDEKGSVLEYRH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OC)CC2=CC=CS2
• Molecular Formula: C11H13N3O2S2
• Molecular Weight: 283.4 g/mol

Description

Methyl {[4-methyl-5-(2-thienylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a useful research compound. Its molecular formula is C11H13N3O2S2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 283.04491901 g/mol and the complexity rating of the compound is 294. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole and triazole derivatives, have been reported to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .

Mode of Action

Based on the structural similarity to thiazole and triazole derivatives, it can be inferred that the compound might interact with various biological targets to exert its effects . For instance, some thiazole and triazole derivatives have been shown to inhibit key enzymes or receptors, thereby modulating their function .

Biochemical Pathways

Thiazole and triazole derivatives, which share structural similarities with akos001269222, have been found to impact a variety of biochemical pathways . These compounds can influence pathways related to inflammation, pain perception, microbial growth, and tumor progression .

Pharmacokinetics

For instance, thiazole and triazole derivatives are generally well-absorbed and widely distributed in the body . They are metabolized by various enzymes and excreted primarily through the kidneys .

Result of Action

Based on the known effects of similar compounds, it can be inferred that akos001269222 might exert a range of effects at the molecular and cellular levels . These could include modulation of enzyme activity, alteration of receptor function, and disruption of microbial growth or tumor progression .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the stability and efficacy of similar compounds .